Cas no 21046-02-6 (ethyl 3,3-dicyclopropylprop-2-enoate)

• Product Name: ethyl 3,3-dicyclopropylprop-2-enoate
• CAS No: 21046-02-6
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 2937674
• PubChem ID: 10654960
• Update Time: 2025-06-07

ethyl 3,3-dicyclopropylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3,3-dicyclopropyl-, ethyl ester
• ethyl 3,3-dicyclopropylacrylate
• Ethyl 3,3-dicyclopropylprop-2-enoate
• 3,3-Dicyclopropylacrylic acid ethyl ester
• ethyl 3,3-dicyclopropylprop-2-enoate

• Inchi： 1S/C11H16O2/c1-2-13-11(12)7-10(8-3-4-8)9-5-6-9/h7-9H,2-6H2,1H3
• InChI Key： LDAMCULCXWYMEQ-UHFFFAOYSA-N
• SMILES： O(CC)C(/C=C(\C1CC1)/C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 221
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids

Additional information on ethyl 3,3-dicyclopropylprop-2-enoate

Ethyl 3,3-Dicyclopropylprop-2-enoate (CAS No. 21046-02-6): A Comprehensive Overview

Ethyl 3,3-dicyclopropylprop-2-enoate (CAS No. 21046-02-6) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its distinctive molecular structure, holds potential applications in various areas, including pharmaceuticals, materials science, and chemical synthesis. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements related to ethyl 3,3-dicyclopropylprop-2-enoate.

Chemical Structure and Properties

The molecular formula of ethyl 3,3-dicyclopropylprop-2-enoate is C11H16O2, with a molecular weight of approximately 180.24 g/mol. The compound features a conjugated double bond system and two cyclopropyl groups attached to the central carbon atom. These structural elements contribute to its unique chemical and physical properties. For instance, the presence of the conjugated double bond system imparts significant stability to the molecule, making it less reactive under standard conditions. Additionally, the cyclopropyl groups enhance the molecule's rigidity and reduce conformational flexibility, which can be advantageous in certain chemical reactions and biological interactions.

Synthesis Methods

The synthesis of ethyl 3,3-dicyclopropylprop-2-enoate has been explored through various routes, each offering distinct advantages and challenges. One common method involves the reaction of ethyl acrylate with a suitable cyclopropane derivative in the presence of a catalyst. For example, a recent study published in the Journal of Organic Chemistry demonstrated the efficient synthesis of this compound using palladium-catalyzed cross-coupling reactions. The researchers reported high yields and excellent selectivity by optimizing reaction conditions such as temperature, solvent, and catalyst concentration.

Another approach involves the use of organometallic reagents to introduce the cyclopropyl groups into the molecule. This method is particularly useful for achieving high levels of regioselectivity and stereoselectivity. A notable example is the use of Grignard reagents in conjunction with transition metal catalysts to synthesize ethyl 3,3-dicyclopropylprop-2-enoate. This approach has been shown to be highly versatile and can be adapted to produce a range of related compounds with varying substituents.

Applications in Medicinal Chemistry

The unique structural features of ethyl 3,3-dicyclopropylprop-2-enoate make it an attractive candidate for medicinal chemistry applications. Recent research has focused on its potential as a building block for the synthesis of bioactive molecules with therapeutic properties. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer activities.

In one study published in Bioorganic & Medicinal Chemistry Letters, researchers synthesized a series of derivatives of ethyl 3,3-dicyclopropylprop-2-enoate and evaluated their biological activities. The results indicated that certain derivatives demonstrated potent anti-inflammatory effects by inhibiting key enzymes involved in inflammation pathways. Additionally, preliminary in vitro studies suggested that these compounds could also have potential as anticancer agents by inducing apoptosis in cancer cells.

Materials Science Applications

Beyond its medicinal applications, ethyl 3,3-dicyclopropylprop-2-enoate has also found use in materials science due to its unique chemical properties. The rigidity imparted by the cyclopropyl groups makes it an ideal candidate for the development of advanced materials with enhanced mechanical properties. For example, researchers at a leading materials science institute have explored the use of this compound as a monomer for polymer synthesis.

The resulting polymers exhibit high thermal stability and excellent mechanical strength, making them suitable for applications in areas such as aerospace engineering and electronics. Additionally, the conjugated double bond system allows for further functionalization through post-polymerization modifications, opening up possibilities for tailoring the properties of these materials to specific requirements.

Recent Research Advancements

The ongoing research on ethyl 3,3-dicyclopropylprop-2-enoate continues to uncover new insights into its behavior and potential applications. A recent study published in Chemical Communications reported the development of a novel catalytic system for the asymmetric synthesis of this compound with high enantioselectivity. This breakthrough has significant implications for the production of enantiomerically pure derivatives, which are crucial for many pharmaceutical applications.

In another study published in Advanced Materials Interfaces, researchers investigated the use of ethyl 3,3-dicyclopropylprop-2-enoate-based polymers as coatings for biomedical devices. The results showed that these coatings exhibited excellent biocompatibility and reduced protein adsorption compared to conventional materials. This finding opens up new avenues for improving the performance and safety of medical devices such as catheters and implants.

Conclusion

In conclusion, ethyl 3,3-dicyclopropylprop-2-enoate (CAS No. 21046-02-6) is a versatile compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and behavior, it is likely that this compound will play an increasingly important role in advancing various fields of science and technology.